molecular formula C22H27ClF3NO2 B1202659 Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride CAS No. 59257-18-0

Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride

Cat. No. B1202659
CAS RN: 59257-18-0
M. Wt: 429.9 g/mol
InChI Key: BXRCZHAPEXTREH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride, also known as Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride, is a useful research compound. Its molecular formula is C22H27ClF3NO2 and its molecular weight is 429.9 g/mol. The purity is usually 95%.
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properties

CAS RN

59257-18-0

Product Name

Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride

Molecular Formula

C22H27ClF3NO2

Molecular Weight

429.9 g/mol

IUPAC Name

2-[[2,2-dimethyl-4-[3-(trifluoromethyl)phenyl]-3,4-dihydrochromen-7-yl]oxy]-N,N-dimethylethanamine;hydrochloride

InChI

InChI=1S/C22H26F3NO2.ClH/c1-21(2)14-19(15-6-5-7-16(12-15)22(23,24)25)18-9-8-17(13-20(18)28-21)27-11-10-26(3)4;/h5-9,12-13,19H,10-11,14H2,1-4H3;1H

InChI Key

BXRCZHAPEXTREH-UHFFFAOYSA-N

SMILES

CC1(CC(C2=C(O1)C=C(C=C2)OCCN(C)C)C3=CC(=CC=C3)C(F)(F)F)C.Cl

Canonical SMILES

CC1(CC(C2=C(O1)C=C(C=C2)OCCN(C)C)C3=CC(=CC=C3)C(F)(F)F)C.Cl

Other CAS RN

59257-18-0

synonyms

2-((3,4-dihydro-2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-2H-1-benzopyran-7-yl)oxy)-N,N-dimethylethanamine
BRL 16644
BRL-16644

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-7-dimethylaminoethyloxy-4-(3-trifluoromethylphenyl)-2H-chromene hydrochloride (4.96 g) in ethanol (75 ml) was added 10% palladium on charcoal. The mixture was hydrogenated under hydrogen (1 atmosphere pressure) at ambient temperature (about 18° C.) until no further hydrogen was taken up. The mixture was filtered and the solvent removed from the resulting filtrate under reduced pressure to yield the title compound (3.7 g), m.p. 188°-190° C.
Name
2,2-dimethyl-7-dimethylaminoethyloxy-4-(3-trifluoromethylphenyl)-2H-chromene hydrochloride
Quantity
4.96 g
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reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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